Niobium(II) oxide

• IUPAC Name: oxoniobium
• InChI: InChI=1S/Nb.O
• InChI Key: BFRGSJVXBIWTCF-UHFFFAOYSA-N
• Canonical SMILES: O=[Nb]
• Molecular Formula: NbO
• Molecular Weight: 108.906 g/mol
• Physical Description: Black odorless powder; Insoluble in water; [MSDSonline]
• CAS No.: 12034-57-0, 12627-00-8

Description

Niobium(II) oxide is a useful research compound. Its molecular formula is NbO and its molecular weight is 108.906 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Energy Storage : Nanostructured niobium-based oxides like TiNb2O7 and Nb2O5 are used in batteries, supercapacitors, and fuel cells. Their high potential window helps prevent lithium dendrite formation, and their rich redox chemistry makes them ideal for electrodes. These oxides show promise for lithium-ion batteries, sodium-ion batteries, and vanadium redox flow batteries, due to their specific capacitance/capacity, rate capability, and cycling stability (Yan et al., 2016).

• Catalysis : Niobium compounds enhance catalytic activity and selectivity in various reactions. They serve as supports for metal or metal oxide catalysts. Hydrated niobium pentoxide and niobium phosphate, as solid acids, show high catalytic activity for acid-catalyzed reactions. Layer compounds with niobium have unique photocatalytic activity (Tanabe, 2003).

• Dielectric Properties : Niobium oxide powders, synthesized via the sol–gel technique, exhibit high dielectric constant and electrical stability, making them suitable for technological components. The properties depend on the synthesis route and raw material used (Graça et al., 2013).

• Cancer Treatment : Niobium nanoparticles, due to their ability to easily connect with ligands, are suitable for optothermal cancer treatment. The topological indices of niobium (II) oxide are associated with thermodynamical properties like entropy and enthalpy, relevant in the context of cancer therapy (Siddiqui et al., 2022).

• Electrochemical Energy Storage : Nb-based oxides, like Nb2O5, are used in Li/Na-ion batteries and hybrid supercapacitors. Their high operating voltage and fast intercalation pseudocapacitive kinetics are notable features, though their poor electrical conductivity is a limitation (Deng et al., 2019).

• Photocatalysis : Nb2O5 functions as a photocatalyst for selective oxidation of amines to imines, showing high selectivity and efficiency even under visible light irradiation, despite not absorbing visible light (Furukawa et al., 2011).

• Water Reuse : Niobium oxide catalysts, specifically Nb2O5, are emerging as effective materials for photocatalytic wastewater remediation. They show high photoactivity, making them suitable for treating colored azo dye effluents and incentivizing water reuse practices (dos Santos et al., 2019).

Mechanism of Action

Target of Action

Niobium(II) oxide, also known as oxoniobium, primarily targets the electrochemical properties of various materials . It has been shown to be an outstanding cathode material for high-power batteries due to high Li-diffusion rates through their crystal structures . Additionally, it has shown excellent potential as a catalyst material for the production of fuels and chemicals from biomass sources .

Mode of Action

The mode of action of this compound involves its interaction with other elements and compounds. Upon dissolution of niobium chloride in benzyl alcohol, octahedral [NbCl 6−x O x] complexes form through the exchange of chloride ligands . This leads to the formation of a nucleation cluster with the ReO 3 type structure, which grows to form nanoparticles of the Wadsley–Roth type H-Nb 2 O 5 structure .

Biochemical Pathways

The biochemical pathways affected by this compound involve the formation and growth of niobium oxide nanoparticles . The heating of the solution results in polymerization, where larger clusters built from multiple edge-sharing [NbCl 6−x O x] octahedra assemble . This leads to the formation of a nucleation cluster with the ReO 3 type structure, which grows to form nanoparticles of the Wadsley–Roth type H-Nb 2 O 5 structure .

Pharmacokinetics

It is known that nbo 2 is insoluble in water , which could impact its bioavailability if it were to be used in a biological context.

Result of Action

The result of this compound’s action is the formation of nanoparticles with a specific structure . These nanoparticles have versatile electrochemical properties, making them useful in a variety of applications, including high-power batteries and catalyst materials . Additionally, NbO 2 is a powerful reducing agent, reducing carbon dioxide to carbon and sulfur dioxide to sulfur .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of other compounds . For example, the solvothermal synthesis from niobium chloride in benzyl alcohol, and through investigations of the influence of reaction temperature, a formation pathway can be suggested . Furthermore, NbO 2 is produced as an intermediate in an industrial process for the production of niobium metal, by the hydrogen reduction of Nb 2 O 5 .

Future Directions

Recent research has shown the potential of niobium-based oxides for high-speed battery charging due to high Li-diffusion rates through their crystal structures. The rapid movement of lithium ions along the 2D vertical channels in the T-Niobium oxide (T-Nb2O5) thin film results in unique property changes and a chase transition.